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An In-depth Technical Guide for Researchers and Forensic Professionals

This whitepaper provides a comprehensive overview of the history and evolution of MSAB's

mobile forensic technology. It is intended for researchers, scientists, and digital forensic

professionals who seek a deeper understanding of the company's core technologies and their

development over time. This document details the technical progression of MSAB's flagship

products, XRY and XAMN, presenting quantitative data, outlining forensic methodologies, and

visualizing key workflows.

A Brief History of MSAB: From Mobile
Communications to Forensic Pioneers
Founded in 1984 in Stockholm, Sweden, Micro Systemation AB (MSAB) initially focused on

mobile communication technologies.[1] A pivotal shift occurred in the early 2000s when, in

collaboration with Swedish law enforcement, the company identified a growing need for tools to

recover data from mobile devices for investigative purposes. This led to the creation of XRY in

2003, a software designed for the forensic recovery of mobile device data.[2] This marked
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MSAB's dedicated entry into the nascent field of mobile forensics, where it has since become a

global leader.[3]

Over the years, MSAB has expanded its offerings to create a comprehensive "ecosystem" of

forensic tools designed to address the evolving complexities of mobile technology.[4] This

ecosystem is built around three core product families:

MSAB Extract (XRY): The flagship product for data extraction from mobile devices.

MSAB Analyze (XAMN): A suite of tools for the analysis and visualization of extracted data.

MSAB Manage (XEC): A solution for managing workflows, users, and forensic assets.

This whitepaper will focus on the technical evolution of the core components of this ecosystem:

XRY and XAMN.

The Evolution of Data Extraction: MSAB XRY
XRY is a software and hardware solution designed to extract data from a wide range of mobile

devices in a forensically sound manner.[5] Its evolution has been characterized by a continuous

expansion of supported devices, operating systems, and applications, as well as the

development of increasingly sophisticated extraction techniques.

Core Extraction Methodologies
XRY employs two primary data extraction methods: logical and physical extraction. The choice

of method depends on the device model, operating system, and the security state of the

device.

Logical Extraction: This method involves communicating with the device's operating system

to access and retrieve data.[6] It is akin to a user interacting with the device and viewing its

content.[6] XRY Logical is the quickest extraction method and is effective for recovering live

and file system data.[6]

Physical Extraction: This more advanced technique bypasses the device's operating system

to directly access and copy the raw data from the device's memory chip (a process often
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referred to as creating a "hex-dump").[7][8] Physical extraction has the significant advantage

of being able to recover deleted data and data from locked or encrypted devices.[8]

The following diagram illustrates the fundamental differences between these two approaches:

Diagram 1: Logical vs. Physical Extraction Workflow
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Diagram 1: A simplified comparison of Logical and Physical mobile device data extraction
workflows.
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To cater to the varying needs of forensic professionals, MSAB has developed different tiers of

its XRY software:

XRY Logical: The foundational tool focused on logical extraction methods.[5]

XRY Physical: Includes all the capabilities of XRY Logical and adds the ability to perform

physical extractions.[5]

XRY Pro: MSAB's most advanced offering, providing cutting-edge exploits to access the

most challenging and secure devices.[2][9]

Technological Advancements and Features
The development of XRY has been marked by the continuous introduction of new features and

support for emerging technologies.

XRY Photon: Introduced to address the challenge of encrypted application data, XRY Photon

utilizes a screen-scraping technique to automatically capture data from apps like Signal.[5]

Expanded Chipset Support: MSAB has consistently worked on providing support for a wide

array of chipsets, including those from MediaTek, Exynos, and Qualcomm, which are

prevalent in the Android ecosystem.[10]

Cloud Data Extraction: Recognizing that significant data resides in the cloud, XRY Cloud was

developed to recover data from cloud-based services using tokens and credentials found on

the mobile device.[11]

Selective Extraction: To address privacy concerns and legal constraints, XRY allows for the

selective extraction of data based on categories, specific applications, or date and time

ranges.[12]

Quantitative Evolution of Device and App Support
The following table summarizes the growth in the number of supported device profiles and

application versions across different XRY releases, illustrating the rapid pace of development

required to keep up with the mobile device market.
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XRY Version Release Date
Supported Device

Profiles

Supported App

Versions

6.10 June 2014 12,415[13] Not specified

Not Specified 2015 > 16,000[2] Not specified

Not Specified 2018 > 26,000[2] Not specified

9.5 June 2021 ~36,000[12] Not specified

10.1.1 May 2022 > 42,000[14] > 4,120[14]

Not Specified 2023 > 44,200[15] > 4,360[15]

The Evolution of Data Analysis: MSAB XAMN
Once data is extracted using XRY, the next critical step is analysis. MSAB's XAMN software

suite is designed for this purpose, providing tools to view, search, filter, and report on the

extracted information.[16]

The XAMN Product Family
Similar to XRY, XAMN is offered in different versions to cater to various user needs:

XAMN Viewer: A free tool that allows users to open, view, and conduct basic analysis of XRY

files.[17]

XAMN Spotlight: The primary analysis tool with powerful filtering and search capabilities.[18]

XAMN Horizon: Builds upon Spotlight by adding advanced visualization tools, including

geographic, timeline, and connection views.[18]

XAMN Elements: An advanced tool for hex carving, allowing experts to reconstruct and

validate undecoded or fragmented data.[18]

Core Analysis and Visualization Capabilities
XAMN provides a rich set of features to help investigators make sense of the vast amounts of

data extracted from mobile devices.
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Timeline Analysis: Allows investigators to view events in chronological order, helping to

reconstruct a sequence of events.

Connection and Conversation Views: Helps to visualize communication patterns between

different individuals and across various messaging applications.

Geographic Mapping: Plots location data from photos, GPS logs, and other sources on a

map to track a device's movements.

Advanced Filtering and Searching: Enables investigators to quickly narrow down vast

datasets to find relevant information.

The following diagram illustrates a typical workflow within the MSAB ecosystem, from data

extraction with XRY to analysis and reporting with XAMN.
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Diagram 2: MSAB Forensic Workflow
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Diagram 2: A high-level overview of the MSAB mobile forensic workflow from extraction to
reporting.

Experimental Protocols: A High-Level Overview
While the precise, command-level details of MSAB's extraction and analysis algorithms are

proprietary, it is possible to outline the general methodologies employed in a forensic

examination using their tools.

General Protocol for Mobile Device Examination
Case and Evidence Documentation: Create a new case file in the XRY software,

documenting all relevant information about the device, the case, and the chain of custody.

Device Identification: Connect the mobile device to the XRY hardware. The software will

attempt to automatically identify the device model and operating system. If automatic

identification fails, the user can manually select the device from XRY's extensive library.

Extraction Method Selection: Based on the device and its state (e.g., locked, unlocked),

select the appropriate extraction method (Logical or Physical). XRY's device manual

provides guidance on the expected data recovery for each method and device.[19]

Data Extraction: Initiate the extraction process. XRY will communicate with the device and

copy the data to a forensically sound .xry file.[5] This file includes a complete audit log of the

extraction process.

Data Analysis: Open the .xry file in XAMN. The software will parse and decode the extracted

data, organizing it into categories such as calls, messages, contacts, and application data.

Evidence Identification and Reporting: Utilize XAMN's filtering, searching, and visualization

tools to identify evidence relevant to the investigation. Tag relevant items and generate a

comprehensive report in various formats (e.g., PDF, Word, Excel).[16]

Data Carving and Recovery of Deleted Data
During a physical extraction, XRY performs data carving to recover deleted files and data

fragments. This process generally involves:
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Signature Analysis: Scanning the raw memory dump for known file headers and footers

(signatures) that identify the beginning and end of different file types (e.g., JPEG, PNG,

PDF).

File System Reconstruction: Reconstructing the original file system structure from the raw

data to identify allocated and unallocated space. Deleted files may reside in unallocated

space.

Data Recovery: Extracting the identified data blocks and attempting to reassemble them into

complete files.

Conclusion
MSAB's forensic technology has evolved significantly since the inception of XRY in 2003. From

its origins in logical data extraction, the company has developed a sophisticated suite of tools

capable of performing physical extractions, bypassing device security, and analyzing vast and

complex datasets. The continuous development of XRY and XAMN, driven by the rapid

evolution of mobile technology, has solidified MSAB's position as a key player in the digital

forensics landscape. For researchers and professionals in the field, a thorough understanding

of the capabilities and methodologies of these tools is essential for conducting effective and

forensically sound investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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